Cas no 21962-25-4 (Pentanoic acid,3-methylene-)

• Product Name: Pentanoic acid,3-methylene-
• CAS No: 21962-25-4
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 280392
• Update Time: 2024-01-27

Pentanoic acid,3-methylene- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-methylene-
• 3-Butenoic acid, 3-ethyl-
• 3-Methylenepentanoic acid
• Valericacid, 3-methylene- (8CI)
• Pentanoic acid, 3-methylene-

• Inchi： 1S/C6H10O2/c1-3-5(2)4-6(7)8/h2-4H2,1H3,(H,7,8)
• InChI Key： QNBQEGDJYNYFSU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(=C)CC

Computed Properties

• Exact Mass: 114.0681

Experimental Properties

• Density: 0.9643 g/cm3(Temp: 25 °C)
• Melting Point: -5--3 °C
• Boiling Point: 203.8±9.0 °C(Predicted)
• PSA: 37.3
• pka: 4.58±0.10(Predicted)